Cas no 53342-53-3 (4,6-Dichloro-2-methylquinoline)

• Product Name: 4,6-Dichloro-2-methylquinoline
• CAS No: 53342-53-3
• MF: C₁₀H₇Cl₂N
• MW: 212.075280427933
• MDL: MFCD00272372
• CID: 367352
• PubChem ID: 354333064
• Update Time: 2025-11-05

4,6-Dichloro-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-methylquinoline
• Quinoline,4,6-dichloro-2-methyl-
• 4,6-Dichloroquinaldine
• DTXSID90488853
• 4,6-Dichloro-2-methyl-quinoline
• AS-18008
• CS-0200167
• A870753
• FT-0617239
• 53342-53-3
• SCHEMBL3648083
• MFCD00272372
• 4,6-Dichloro-2-methylquinoline, AldrichCPR
• J-650147
• F3308-2744
• AKOS002364237
• AB05640
• KYBCQZHRJZJYCE-UHFFFAOYSA-N
• D4782
• Quinoline, 4,6-dichloro-2-methyl-
• AF-753/00295033
• DB-071663

• MDL： MFCD00272372
• Inchi： 1S/C10H7Cl2N/c1-6-4-9(12)8-5-7(11)2-3-10(8)13-6/h2-5H,1H3
• InChI Key： KYBCQZHRJZJYCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C=CC(=CC2=1)Cl

Computed Properties

• Exact Mass: 210.99600
• Monoisotopic Mass: 210.995555
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.8

Experimental Properties

• Color/Form: Solid
• Density: 1.351
• Melting Point: 83.0 to 87.0 deg-C
• Boiling Point: 291.4°C at 760 mmHg
• Flash Point: 157.7°C
• Refractive Index: 1.643
• PSA: 12.89000
• LogP: 3.85000

4,6-Dichloro-2-methylquinoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4,6-Dichloro-2-methylquinoline

Market Research and Analysis of 4,6-Dichloro-2-methylquinoline (53342-53-3) in Chemical-Biomedical Fields

4,6-Dichloro-2-methylquinoline, identified by the CAS number 53342-53-3, is a significant compound in the chemical-biomedical industry. This quinoline derivative has garnered attention due to its potential applications in drug discovery and development. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents.

The global market for quinoline derivatives has been growing steadily, driven by increasing demand from pharmaceutical companies and research institutions. The compound 4,6-Dichloro-2-methylquinoline is particularly valued for its versatility in chemical synthesis and its ability to serve as a building block for more complex molecules. Its unique chemical properties, including high stability and reactivity, make it a valuable asset in both academic research and industrial applications.

Market analysis indicates that the demand for 4,6-Dichloro-2-methylquinoline is primarily driven by its use in preclinical studies and early-stage drug development. Key regions showing significant growth include North America, Europe, and Asia-Pacific, with emerging markets in China and India contributing to the increasing demand. Major players in the industry are focusing on optimizing production processes to meet the rising demand while maintaining quality standards.

The compound's application in drug discovery has been supported by recent research findings. For instance, studies have demonstrated its potential as a lead compound for developing inhibitors of key enzymes involved in viral replication and cancer cell proliferation. These findings underscore the importance of 4,6-Dichloro-2-methylquinoline as a critical component in advancing therapeutic interventions.

In terms of supply chain dynamics, the availability of 4,6-Dichloro-2-methylquinoline is influenced by factors such as raw material costs, production efficiency, and regulatory requirements. Suppliers are increasingly adopting sustainable practices to reduce environmental impact while ensuring consistent product quality. Additionally, the rise of e-commerce platforms has facilitated easier access to this compound for both academic researchers and industrial buyers.

Looking ahead, the market for 4,6-Dichloro-2-methylquinoline is expected to grow further as advancements in synthetic chemistry continue to expand its applications. Collaborations between academia and industry are also playing a pivotal role in driving innovation and accelerating product development. As a result, this compound is poised to remain a key player in the chemical-biomedical landscape for years to come.